Cas no 1215071-08-1 (Hydroxy Metronidazole-d4)

• Product Name: Hydroxy Metronidazole-d4
• CAS No: 1215071-08-1
• MF: C₆H₉N₃O₄
• MW: 191.17800784111
• CID: 1062448
• PubChem ID: 53394718
• Update Time: 2025-04-20

Hydroxy Metronidazole-d4 Chemical and Physical Properties

Names and Identifiers

• Hydroxy Metronidazole-d4
• 1,1,2,2-tetradeuterio-2-[2-(hydroxymethyl)-5-nitroimidazol-1-yl]ethanol
• Hydroxymetronidazole-d4
• 2-[2-(hydroxymethyl)-5-nitro-1H-imidazol-1-yl](?H?)ethan-1-ol
• HY-136440S
• 1215071-08-1
• DTXSID70694036
• J-004510
• 2-[2-(Hydroxymethyl)-5-nitro-1H-imidazol-1-yl](~2~H_4_)ethan-1-ol
• CS-0203566
• G13967

• Inchi： 1S/C6H9N3O4/c10-2-1-8-5(4-11)7-3-6(8)9(12)13/h3,10-11H,1-2,4H2/i1D2,2D2
• InChI Key： AEHPOYAOLCAMIU-LNLMKGTHSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])N1C(=CN=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.08400
• Monoisotopic Mass: 191.08441276g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Melting Point: 118-120°C
• PSA: 104.10000
• LogP: -0.20090